molecular formula C13H23NO4 B2565344 1-[(tert-butoxy)carbonyl]-3,5-dimethylpiperidine-2-carboxylic acid, Mixture of diastereomers CAS No. 1888643-71-7

1-[(tert-butoxy)carbonyl]-3,5-dimethylpiperidine-2-carboxylic acid, Mixture of diastereomers

Cat. No. B2565344
CAS RN: 1888643-71-7
M. Wt: 257.33
InChI Key: GJDKODUIJVWIAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“1-[(tert-butoxy)carbonyl]-3,5-dimethylpiperidine-2-carboxylic acid, Mixture of diastereomers” is a chemical compound with the molecular formula C13H23NO4 and a molecular weight of 257.33 . This product is intended for research use only.


Synthesis Analysis

The tert-butyloxycarbonyl (BOC) group is a protecting group used in organic synthesis . The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .


Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is a heterocyclic amine, and a carboxylic acid group. The tert-butoxy carbonyl (BOC) group is attached to the nitrogen atom of the piperidine ring .


Chemical Reactions Analysis

The BOC group can be removed from the compound with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .

Scientific Research Applications

Chiral Separation Techniques

Chiral separation is crucial for producing enantiopure chiral compounds. TBMP, being a chiral molecule, has been studied extensively in this context. Researchers have explored preparative-scale chromatography, enantioselective liquid–liquid extraction, crystallization-based methods, deracemization processes, porous material methods, and membrane resolution methods . These techniques allow the isolation of specific enantiomers, which is essential for drug development and other applications.

Anti-HCV Drug Synthesis

TBMP serves as an intermediate in the synthesis of the anti-hepatitis C virus (HCV) drug Velpatasvir . An effective approach has been developed to separate the enantiomers of TBMP, eliminating the need for multiple organic solvents and improving the overall process efficiency . This application highlights TBMP’s significance in pharmaceutical research.

PDE4 Inhibitors for Anti-Inflammatory Diseases

Researchers have explored TBMP derivatives as effective PDE4 inhibitors for treating inflammatory diseases. In synthetic routes to enantiopure derivatives, TBMP has shown advantages over other sulfinamides, such as tert-butanesulfinamide, based on yield and diastereoselectivity . This area of study holds promise for therapeutic applications.

properties

IUPAC Name

3,5-dimethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H23NO4/c1-8-6-9(2)10(11(15)16)14(7-8)12(17)18-13(3,4)5/h8-10H,6-7H2,1-5H3,(H,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GJDKODUIJVWIAQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CC(C(N(C1)C(=O)OC(C)(C)C)C(=O)O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H23NO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

257.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(Tert-butoxy)carbonyl]-3,5-dimethylpiperidine-2-carboxylic acid

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